Cas no 38580-79-9 (1-tert-butyl-3-(chloromethyl)benzene)

• Product Name: 1-tert-butyl-3-(chloromethyl)benzene
• CAS No: 38580-79-9
• MF: C₁₁H₁₅Cl
• MW: 182.689802408218
• MDL: MFCD20622249
• CID: 1489979
• PubChem ID: 142297
• Update Time: 2025-05-24

1-tert-butyl-3-(chloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-(chloromethyl)benzene
• 1-Chloromethyl-3-(1,1-dimethylethyl)benzene
• 1-(Chloromethyl)-3-(1,1-dimethylethyl)benzene
• 3-tert-Butylbenzyl Chloride
• DTXSID40191901
• 38580-79-9
• SCHEMBL10537645
• 3-(TERT-BUTYL)BENZYLCHLORIDE
• Benzene,1-(chloromethyl)-3-dimethylethyl)-
• DB-146727
• EN300-1984157
• 1-tert-Butyl-3-(chloromethyl)benzene #
• C13394
• 3-(TERT-BUTYL)BENZYL CHLORIDE
• QZWCABOLGIVZCP-UHFFFAOYSA-N

• MDL： MFCD20622249
• Inchi： 1S/C11H15Cl/c1-11(2,3)10-6-4-5-9(7-10)8-12/h4-7H,8H2,1-3H3
• InChI Key： QZWCABOLGIVZCP-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 182.08635
• Monoisotopic Mass: 182.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-tert-butyl-3-(chloromethyl)benzene

Comprehensive Guide to 1-tert-butyl-3-(chloromethyl)benzene (CAS No. 38580-79-9): Properties, Applications, and Industry Insights

1-tert-butyl-3-(chloromethyl)benzene (CAS No. 38580-79-9) is a specialized organic compound widely recognized in the chemical and pharmaceutical industries. This aromatic derivative, featuring a tert-butyl group and a chloromethyl substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₁₁H₁₅Cl, combines stability with reactivity, making it valuable for fine chemical synthesis and material science applications.

In recent years, the demand for high-purity intermediates like 1-tert-butyl-3-(chloromethyl)benzene has surged, driven by advancements in agrochemical formulations and pharmaceutical APIs. Researchers frequently search for "CAS 38580-79-9 solubility data" or "synthetic routes for chloromethyl benzene derivatives," reflecting its technical relevance. The compound's low volatility and thermal stability (decomposition point >200°C) make it suitable for controlled reactions under diverse conditions.

From an industrial perspective, 1-tert-butyl-3-(chloromethyl)benzene plays a critical role in polymer modification and ligand synthesis. Its chloromethyl group enables facile nucleophilic substitutions, while the sterically hindered tert-butyl moiety enhances selectivity in catalytic processes. Manufacturers emphasize "bulk suppliers of CAS 38580-79-9" and "custom synthesis services" as key procurement considerations, highlighting its commercial importance.

Environmental and regulatory trends have influenced the compound's applications. With growing interest in green chemistry, studies explore its potential in solvent-free reactions and catalytic hydrogenation. Analytical techniques like GC-MS and HPLC purity testing are frequently discussed in quality control protocols, addressing concerns about "trace impurity analysis" in end products.

The future outlook for 1-tert-butyl-3-(chloromethyl)benzene remains promising, particularly in electronic materials and specialty coatings. Innovations in flow chemistry and continuous processing are optimizing its production efficiency, reducing waste generation. As industries seek "safer alternatives to reactive intermediates," this compound's balanced reactivity profile positions it as a sustainable choice for next-generation chemical manufacturing.